Cas no 5346-53-2 (5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 5346-53-2
• MF: C₆H₈N₄O
• MW: 152.153920173645
• MDL: MFCD00020739
• CID: 45751
• PubChem ID: 219852
• Update Time: 2025-05-23

5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
• 5-Amino-1-(2-hydroxy-ethyl)-1H-pyrazole-4-carbonitrile
• 5-AMINO-4-CYANO-1-(2-HYDROXYETHYL)PYRAZOLE
• 5-Amino-4-cyano-1-(2-hydroxyethyl)-pyrazole
• 5-amino-1-(2-hydroxyethyl)pyrazole-4-carbonitrile
• Z55410282
• 5346-53-2
• 4-Cyano-1-(2-hydroxyethyl)-1H-pyrazol-5-amine
• BB 0219835
• 5-amino-4-cyano-1-(2hydroxyethyl)pyrazole
• EN300-70133
• MRK6CUV57G
• 5-amino-4-cyano-1-beta-hydroxyethyl pyrazole
• AS-11504
• AKOS000260280
• CS-0170829
• Q-102377
• PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(2-HYDROXYETHYL)-
• 5-Amino-1-(2-hydroxy-ethyl)-1H-pyrazole-4-c arbonitrile
• F2158-2347
• SCHEMBL174800
• 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile #
• NSC-1632
• NSC114117
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(2-hydroxyethyl)-
• MFCD00020739
• NSC1632
• 5-amino-4-cyano-1-(2-hydroxyethyl)-1H-pyrazole
• FT-0654393
• NSC-114117
• 5-Amino-4-cyano-1-(2-hydroethyl)pyrazole
• AC-9119
• DTXSID20968153
• A7782
• 5-amino-4-cyano-1-beta-hydroxyethylpyrazole
• 1-[.beta.-Hydroxyethyl]-4-cyano-5-aminopyrazole
• SY185184
• DB-031688
• STK502144
• DTXCID001395741

• MDL： MFCD00020739
• Inchi： 1S/C6H8N4O/c7-3-5-4-9-10(1-2-11)6(5)8/h4,11H,1-2,8H2
• InChI Key： FOZZJAVSCUBGPM-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 152.07000
• Monoisotopic Mass: 152.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.6
• Topological Polar Surface Area: 87.9A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.42
• Melting Point: 162-164°C
• Boiling Point: 424.9°C at 760 mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.657
• PSA: 87.86000
• LogP: -0.08952

5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

Recent Advances in the Study of 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile (CAS: 5346-53-2)

5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile (CAS: 5346-53-2) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The compound's unique chemical structure, featuring an amino group and a hydroxyethyl substituent on the pyrazole ring, makes it a valuable scaffold for the design of new drugs. Recent synthetic approaches have focused on optimizing the yield and purity of 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile, with advancements in green chemistry techniques reducing the environmental impact of its production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a solvent-free synthesis method that achieved a 92% yield, significantly improving upon previous methods.

In terms of biological activity, 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile has shown promising results as a precursor for kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key targets in cancer therapy. The study identified specific structural modifications that enhanced selectivity and efficacy, paving the way for further optimization.

Another area of interest is the compound's potential anti-inflammatory properties. Research published in the European Journal of Pharmacology in 2023 revealed that 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile derivatives could modulate the NF-κB pathway, a central regulator of inflammatory responses. These findings suggest that the compound could serve as a foundation for developing new anti-inflammatory drugs with fewer side effects compared to existing therapies.

Despite these advancements, challenges remain in the clinical translation of 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological potential make it a compelling candidate for future drug development efforts.

In conclusion, 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile (CAS: 5346-53-2) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its utility in synthesizing kinase inhibitors and anti-inflammatory agents. Continued research into its structural optimization and mechanistic insights will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field and translating these findings into clinically viable treatments.